Cas no 66923-66-8 (Acetic acid, copper(2+)salt, hydrate (9CI))

Acetic acid, copper(2+) salt, hydrate (9CI), commonly known as copper(II) acetate monohydrate, is a crystalline compound with the chemical formula Cu(CH₃COO)₂·H₂O. It serves as a versatile reagent in organic synthesis, catalysis, and analytical chemistry due to its well-defined coordination properties and solubility in polar solvents. The hydrate form ensures stability and ease of handling in laboratory applications. Its key advantages include consistent purity, predictable reactivity in oxidation and coupling reactions, and utility as a precursor for copper-based materials. The compound is particularly valued in electroplating, pigment production, and as a catalyst in C–N and C–O bond-forming reactions.

Acetic acid, copper(2+)salt, hydrate (9CI) structure

66923-66-8 structure

Product Name:Acetic acid, copper(2+)salt, hydrate (9CI)

CAS No:66923-66-8

MF:C₄H₈CuO₅

MW:199.64932346344

CID:502839

PubChem ID:24860988

Update Time:2026-04-29

Acetic acid, copper(2+)salt, hydrate (9CI) Chemical and Physical Properties

Names and Identifiers

- Acetic acid, copper(2+)salt, hydrate (9CI)
- COPPER(II) ACETATE MONOHYDRATE
- ACETIC ACID,COPPER SALT
- COPPER ACETATE
- COPPER ACETATE MONOHYDRATE
- copper acetate pentahydrate
- COPPER ACETATE RE
- CUPRIC ACETATE 1-HYDRATE
- CUPRIC ACETATE H2O
- VERDIGRIS
- Copperdiacetate hydrate
- Copper(2+) acetate hydrate
- Cupric acetate hydrate
- Copper(II) acetate hydrate
- MDL： MFCD00149570
- Inchi： 1S/C2H4O2.Cu.H2O/c1-2(3)4;;/h1H3,(H,3,4);;1H2/q;+2;/p-1
- InChI Key： NWFNSTOSIVLCJA-UHFFFAOYSA-L

Computed Properties

Exact Mass: 198.96700
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 78.6
Covalently-Bonded Unit Count: 4
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
XLogP3: Not available
Topological Polar Surface Area: 75.6

Experimental Properties

Color/Form: solid
Density: 6.9 (vs air)
PSA: 89.49000
LogP: -2.55440
Solubility: Not available

Acetic acid, copper(2+)salt, hydrate (9CI) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H315-H319-H335-H400
Warning Statement： P261-P273-P305+P351+P338
Hazardous Material transportation number：UN 3077 9/PG 3
WGK Germany：3
Hazard Category Code： 22-36/37/38-50/53
Safety Instruction： S36/37/39-S60-S61-S26
RTECS：AG3500000
Hazardous Material Identification：
Risk Phrases：R22; R36/37/38; R50/53

Acetic acid, copper(2+)salt, hydrate (9CI) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	341746-100G	Acetic acid, copper(2+)salt, hydrate (9CI)	66923-66-8		100g	¥707.26	2023-12-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	341746-500G	Acetic acid, copper(2+)salt, hydrate (9CI)	66923-66-8		500g	¥1005.17	2023-12-08
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	341746-2.5KG	Acetic acid, copper(2+)salt, hydrate (9CI)	66923-66-8	98%	2.5KG	￥4055.4	2022-02-24
eNovation Chemicals LLC	Y1256325-1g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	99%	1g	$260	2023-05-17
eNovation Chemicals LLC	Y1256325-5g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	99%	5g	$55	2024-06-06
eNovation Chemicals LLC	Y1256325-25g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	99%	25g	$80	2024-06-06
Aaron	AR01DOWW-5g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	98%	5g	$7.00	2025-02-12
Aaron	AR01DOWW-25g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	98%	25g	$13.00	2025-02-12
Aaron	AR01DOWW-100g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	98%	100g	$25.00	2025-02-12
Aaron	AR01DOWW-500g	Acetic acid, copper(2+) salt, hydrate	66923-66-8	98%	500g	$72.00	2025-02-12